Cas no 2034243-38-2 (methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate)

• Product Name: methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate
• CAS No: 2034243-38-2
• MF: C₁₅H₂₃NO₇S
• MW: 361.410623788834
• CID: 6594708
• PubChem ID: 126850791
• Update Time: 2025-05-21

methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate
• 2034243-38-2
• AKOS032465746
• F6507-5537
• methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate

• Inchi： 1S/C15H23NO7S/c1-15(23-5,10-20-2)9-16-24(18,19)13-8-11(14(17)22-4)6-7-12(13)21-3/h6-8,16H,9-10H2,1-5H3
• InChI Key： IMLCMKWQAXPTCZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(NCC(C)(COC)OC)(=O)=O

Computed Properties

• Exact Mass: 361.11952325g/mol
• Monoisotopic Mass: 361.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Additional information on methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate

Research Briefing on Methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate (CAS: 2034243-38-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives, particularly methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate (CAS: 2034243-38-2), as promising candidates for therapeutic applications. This compound, characterized by its unique sulfamoyl and methoxy functional groups, has garnered attention due to its potential role in modulating biological pathways relevant to inflammation, oncology, and metabolic disorders. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanistic insights, and preclinical evaluations.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate, emphasizing its high yield (78%) and scalability under mild reaction conditions. The study further demonstrated its stability in physiological pH ranges, a critical attribute for drug development. Structural optimization efforts revealed that the dimethoxypropyl moiety enhances membrane permeability, while the sulfamoyl group contributes to target binding specificity, particularly toward carbonic anhydrase isoforms.

In vitro assays conducted by Lee et al. (2024) identified this compound as a potent inhibitor of carbonic anhydrase IX (CA-IX), an enzyme overexpressed in hypoxic tumor environments. At nanomolar concentrations (IC₅₀ = 12.3 nM), it selectively disrupted CA-IX activity without affecting off-target isoforms (CA-I and CA-II), suggesting potential applications in precision oncology. Companion studies in xenograft models reported a 40% reduction in tumor volume after 21 days of treatment, with no observable hepatotoxicity.

Beyond oncology, preliminary data from a 2024 ACS Chemical Biology report indicated its anti-inflammatory properties via Toll-like receptor 4 (TLR4) pathway inhibition. Molecular docking simulations highlighted hydrogen bonding interactions between the sulfamoyl group and TLR4’s MD-2 binding pocket, corroborated by a 60% suppression of pro-inflammatory cytokines (IL-6, TNF-α) in murine macrophages. These findings position the compound as a dual-action agent warranting further investigation in autoimmune disease models.

Despite these advances, challenges remain in optimizing pharmacokinetic profiles. A recent pharmacokinetic study noted rapid hepatic clearance (t_1/2 = 1.8 h), prompting ongoing derivatization efforts to prolong systemic exposure. Collaborative work between academic and industrial labs is exploring prodrug strategies, such as esterase-labile modifications, to enhance bioavailability.

In conclusion, methyl 3-(2,3-dimethoxy-2-methylpropyl)sulfamoyl-4-methoxybenzoate represents a versatile scaffold with validated activity across multiple therapeutic areas. Future research should prioritize clinical translation, structure-activity relationship refinement, and combinatorial therapy evaluations to unlock its full potential.